N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]acetamide
• InChI: InChI=1S/C18H26N2O3/c1-12(2)8-9-20-15-10-14(19-13(3)21)6-7-16(15)23-11-18(4,5)17(20)22/h6-7,10,12H,8-9,11H2,1-5H3,(H,19,21)
• InChI Key: SELGZDVYKUEWMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)C)OCC(C1=O)(C)C
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• CAS No.: 921817-84-7

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide is a useful research compound. Its molecular formula is C18H26N2O3 and its molecular weight is 318.417. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cardiotonic Activity : A related compound, 6 (N-[4-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)phenyl]acetamide), was found to be a potent positive inotrope in dogs. Research indicated significant potential for cardiotonic applications in animals (Robertson et al., 1986).

• Enantioselective Synthesis : The enantioselective synthesis of metabolites of a Vasopressin V2 Receptor Antagonist, OPC-31260, and its analogues, which may include structures similar to the compound , was accomplished through lipase-catalyzed transesterification (Matsubara et al., 2000).

• Novel Polycyclic Systems : Research on dehydration of certain dibenzodiazepin compounds has led to the development of novel fused pentacyclic systems, potentially relevant for the exploration of new therapeutic agents (Ukhin et al., 2011).

• Antiallergic Activity : A study on dibenzoxepin derivatives, structurally related to the compound , demonstrated potent antiallergic effects. This suggests potential applications in developing antiallergic medications (Ohshima et al., 1992).

• Antitumor Activity : N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which may share structural similarities with the compound, were synthesized and screened for antitumor activity. Some derivatives showed considerable anticancer activity against certain cancer cell lines (Yurttaş et al., 2015).